Diaminomethylidene-(N'-phenylcarbamimidoyl)azanium;chloride
Diaminomethylidene-(N'-phenylcarbamimidoyl)azanium;chloride
5-HT3 receptor agonist.
Brand Name:
Vulcanchem
CAS No.:
55-57-2
VCID:
VC0004289
InChI:
InChI=1S/C8H11N5.ClH/c9-7(10)13-8(11)12-6-4-2-1-3-5-6;/h1-5H,(H6,9,10,11,12,13);1H
SMILES:
C1=CC=C(C=C1)N=C(N)[NH+]=C(N)N.[Cl-]
Molecular Formula:
C8H12ClN5
Molecular Weight:
213.67 g/mol
Diaminomethylidene-(N'-phenylcarbamimidoyl)azanium;chloride
CAS No.: 55-57-2
Inhibitors
VCID: VC0004289
Molecular Formula: C8H12ClN5
Molecular Weight: 213.67 g/mol
| CAS No. | 55-57-2 |
|---|---|
| Product Name | Diaminomethylidene-(N'-phenylcarbamimidoyl)azanium;chloride |
| Molecular Formula | C8H12ClN5 |
| Molecular Weight | 213.67 g/mol |
| IUPAC Name | diaminomethylidene-(N'-phenylcarbamimidoyl)azanium;chloride |
| Standard InChI | InChI=1S/C8H11N5.ClH/c9-7(10)13-8(11)12-6-4-2-1-3-5-6;/h1-5H,(H6,9,10,11,12,13);1H |
| Standard InChIKey | FHUDRDSKZQDCBC-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N=C(N)[NH+]=C(N)N.[Cl-] |
| Canonical SMILES | C1=CC=C(C=C1)N=C(N)[NH+]=C(N)N.[Cl-] |
| Description | 5-HT3 receptor agonist. |
| Related CAS | 102-02-3 (Parent) |
| PubChem Compound | 10751105 |
| Last Modified | Nov 11 2021 |
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